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Introduction

G Protein-Coupled Receptor 173 (GPR173), also known as SREBS, is a Class A orphan GPCR
that has garnered significant interest in recent years due to its roles in various physiological
processes. It is recognized as a receptor for the neuropeptide phoenixin, playing a role in the
regulation of the hypothalamic-pituitary-gonadal axis.[1][2][3] Additionally, GPR173 has been
identified as a novel receptor for cholecystokinin (CCK), mediating the potentiation of
GABAergic inhibition in the brain.[4][5] These functions position GPR173 as a potential
therapeutic target for reproductive disorders and neurological conditions involving excitation-
inhibition imbalance.

The generation of stable cell lines that reliably express GPR173 is a critical step for a multitude
of research applications, including high-throughput screening of compound libraries, antibody
development, and detailed investigation of its signaling pathways. This document provides a
comprehensive guide for creating and validating stable cell lines expressing GPR173 in
commonly used host systems such as Human Embryonic Kidney 293 (HEK293) and Chinese
Hamster Ovary (CHO) cells.

Key Experimental Workflow

The overall process for generating a stable cell line involves introducing a GPR173 expression
vector into host cells, selecting for cells that have successfully integrated the vector into their
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genome, and then isolating and expanding single cell-derived colonies to ensure a
homogenous population.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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